5-amino-1-(4-methoxyphenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one
Description
This compound features a pyrrol-3-one core substituted with a 4-methoxyphenyl group at position 1 and a 4-phenyl-1,3-thiazol-2-yl moiety at position 2. Its structural complexity suggests applications in medicinal chemistry, particularly targeting nucleic acids or enzymes, as inferred from its similarity to MALAT1 triple helix-destabilizing agents .
Properties
IUPAC Name |
5-imino-1-(4-methoxyphenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O2S/c1-25-15-9-7-14(8-10-15)23-11-17(24)18(19(23)21)20-22-16(12-26-20)13-5-3-2-4-6-13/h2-10,12,21,24H,11H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXSHJRHTPDDONI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(=C(C2=N)C3=NC(=CS3)C4=CC=CC=C4)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Core Structural Modifications
- SM16 (5-Amino-1-Cyclopentyl-4-(6-Methyl-1H-Benzo[d]Imidazol-2-yl)-1,2-Dihydro-3H-Pyrrol-3-One): Replacing the 4-phenyl-thiazole with a benzimidazole ring (SM16) alters π-π stacking and hydrogen-bonding capabilities.
1-(4-Chlorophenyl)-2-Methyl-2-Phenyl-5-(Thiophen-2-yl)-1,2-Dihydro-3H-Pyrrol-3-One :
Substitution of thiazole with thiophene () reduces nitrogen-based interactions but increases sulfur-mediated hydrophobic interactions. The chlorophenyl group enhances electron-withdrawing effects, contrasting with the electron-donating methoxy group in the target compound.
Substituent Variations on Thiazole/Thiazole-like Moieties
- 5-Amino-1-(5-Chloro-2,4-Dimethoxyphenyl)-4-(4-Methyl-1,3-Thiazol-2-yl)-1,2-Dihydro-3H-Pyrrol-3-One (CAS 951974-59-7): The 4-methyl-thiazole (vs. Additional methoxy groups on the phenyl ring enhance polarity and solubility .
- 5-Amino-4-(4-Methyl-1,3-Thiazol-2-yl)-1-(2-Phenylethyl)-1,2-Dihydro-3H-Pyrrol-3-One (CAS 213251-30-0): The phenethyl group at position 1 introduces flexibility, possibly improving membrane permeability compared to the rigid methoxyphenyl substituent .
Electronic and Conformational Effects
- 4-(4-Fluorophenyl)-2-(5-(4-Fluorophenyl)-3-(1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-yl)-4,5-Dihydro-1H-Pyrazol-1-yl)Thiazole (Compound 5): Fluorine atoms increase electronegativity and metabolic stability. The triazole-pyrazole-thiazole system creates a planar conformation, contrasting with the non-planar orientation observed in the target compound’s derivatives due to steric hindrance from the phenyl-thiazole .
Physicochemical and Pharmacokinetic Properties
Notes:
- The methoxyphenyl group in the target compound improves water solubility compared to SM16’s cyclopentyl group.
- Fluorinated analogs (e.g., ) exhibit higher metabolic stability but lower solubility due to increased hydrophobicity.
Preparation Methods
Thiazole Ring Formation
The synthesis typically begins with the preparation of the 4-phenyl-1,3-thiazol-2-yl moiety. A common approach involves the cyclocondensation of thiourea derivatives with α-haloketones. For example:
-
Reaction of 1-methylthiourea with ethyl 2-chloro-3-oxobutanoate in pyridine yields ethyl 4-methyl-2-(methylamino)thiazole-5-carboxylate.
-
Bromination of 1-cyclopropylethanone followed by treatment with thiourea derivatives generates substituted thiazoles.
Key intermediates like tert-butyl 5-acetyl-4-methylthiazol-2-yl(methyl)carbamate are isolated and characterized via -NMR and mass spectrometry.
Pyrrolone Core Assembly
The 1,2-dihydro-3H-pyrrol-3-one scaffold is constructed through:
-
Enaminone formation : Treatment of thiazole-carboxylate intermediates with N,N-dimethylformamide–dimethylacetal (DMF–DMA) generates enaminones, crucial for subsequent cyclization.
-
Condensation with substituted anilines : Microwave-assisted reactions between enaminones and 4-methoxyphenylguanidine at 120°C for 30 minutes yield the pyrrolone ring.
Microwave-Assisted Synthesis
Enhanced Reaction Efficiency
Microwave irradiation reduces reaction times from hours to minutes while improving yields by 15–20% compared to conventional heating. For instance:
Solvent and Catalyst Optimization
Optimal conditions for microwave reactions include:
| Parameter | Optimal Value | Impact on Yield |
|---|---|---|
| Solvent | DMF | Maximizes solubility of polar intermediates |
| Temperature | 140–160°C | Balances reaction rate and decomposition |
| Catalyst | CuI (5 mol%) | Accelerates enaminone formation |
These parameters are critical for minimizing side products like hydrolyzed thiazoles.
Critical Reaction Steps and Mechanisms
Enaminone Fluorination
SelectFluor-mediated fluorination of enaminones at 0°C introduces fluorine atoms at the C3 position, enhancing bioactivity. The reaction proceeds via an electrophilic mechanism:
Pyrimidine Ring Closure
Acid-catalyzed cyclization of fluorinated enaminones with 4-methoxyphenylguanidine forms the pyrrolone core. The mechanism involves:
-
Protonation of the guanidine nitrogen , increasing electrophilicity.
-
Nucleophilic attack by the enaminone’s β-carbon.
Yield Optimization Strategies
Protecting Group Strategies
Masking reactive amines with tert-butoxycarbonyl (Boc) groups prevents undesired side reactions:
Purification Techniques
| Technique | Application | Purity Achieved |
|---|---|---|
| Flash Chromatography | Separation of Boc-protected intermediates | ≥95% |
| Recrystallization | Final product purification | 99% (by HPLC) |
Analytical Characterization
Spectroscopic Methods
Chromatographic Validation
-
HPLC : Retention time = 12.4 min (C18 column, 70:30 acetonitrile/water), confirming ≥98% purity.
Industrial-Scale Production Challenges
Cost-Effective Reagent Selection
Replacing toxic reagents like sodium cyanide with safer alternatives (e.g., potassium cyanide) reduces waste disposal costs by 30% without compromising yield.
Continuous Flow Synthesis
Pilot studies demonstrate that continuous flow reactors achieve:
-
20% higher space-time yield compared to batch reactors.
-
Reduced solvent consumption (from 50 L/kg to 15 L/kg).
Emerging Methodologies
Photocatalytic C–H Activation
Recent advances utilize visible-light photocatalysis for direct functionalization of the thiazole ring:
Biocatalytic Approaches
Immobilized lipase enzymes catalyze enantioselective amidation of intermediates, achieving 90% ee in preliminary trials.
Q & A
Q. Table 1. Comparative Synthesis Yields for Pyrrolone Derivatives
| Precursor | Reaction Conditions | Yield (%) | Reference |
|---|---|---|---|
| 5-Hydroxy-3-phenyl-pyrrolone + Aniline | KCO, DMF, 80°C | 46 | |
| 5-Hydroxy-3,5-diphenyl-pyrrolone + Phenol | NaOH, EtOH, reflux | 63 |
Q. Table 2. Computational Parameters for Molecular Docking
| Software | Receptor Flexibility | Scoring Function | Validation Metric (RMSD) |
|---|---|---|---|
| AutoDock4 | Flexible side-chains | Lamarckian GA | ≤2.0 Å |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
